(+-)-5-(Nonyloxy)-1-(phenylmethyl)-2-pyrrolidinone

• CAS No.: 136410-44-1
• Molecular Formula: C20H31NO2
• Molecular Weight: 317.5 g/mol
• IUPAC Name: 1-benzyl-5-nonoxypyrrolidin-2-one
• InChI: InChI=1S/C20H31NO2/c1-2-3-4-5-6-7-11-16-23-20-15-14-19(22)21(20)17-18-12-9-8-10-13-18/h8-10,12-13,20H,2-7,11,14-17H2,1H3
• InChI Key: VJCOGGRKMXCMJU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCOC1CCC(=O)N1CC2=CC=CC=C2

Description

(±)-5-(Nonyloxy)-1-(phenylmethyl)-2-pyrrolidinone is a synthetic organic compound known for its unique chemical structure and properties This compound is characterized by the presence of a nonyloxy group attached to a pyrrolidinone ring, with a phenylmethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (±)-5-(Nonyloxy)-1-(phenylmethyl)-2-pyrrolidinone typically involves the reaction of a pyrrolidinone derivative with a nonyloxy group and a phenylmethyl group. The reaction conditions often include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include continuous flow reactors, automated synthesis systems, and advanced purification techniques to ensure the compound meets industry standards.

Chemical Reactions Analysis

Types of Reactions

(±)-5-(Nonyloxy)-1-(phenylmethyl)-2-pyrrolidinone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound, potentially altering its reactivity and properties.

Substitution: The nonyloxy and phenylmethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and mechanisms.

Medicine: Research is ongoing to explore its potential therapeutic uses, including as a drug candidate or a precursor for pharmaceuticals.

Industry: It may be used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism by which (±)-5-(Nonyloxy)-1-(phenylmethyl)-2-pyrrolidinone exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biochemical processes, potentially leading to desired therapeutic or industrial outcomes. The exact molecular targets and pathways are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• (±)-5-(Octyloxy)-1-(phenylmethyl)-2-pyrrolidinone
• (±)-5-(Decyloxy)-1-(phenylmethyl)-2-pyrrolidinone
• (±)-5-(Heptyloxy)-1-(phenylmethyl)-2-pyrrolidinone

Uniqueness

(±)-5-(Nonyloxy)-1-(phenylmethyl)-2-pyrrolidinone stands out due to its specific nonyloxy group, which imparts unique chemical and physical properties compared to its analogs